4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine
Catalog No.
S6872760
CAS No.
1251607-32-5
M.F
C22H32N6OS
M. Wt
428.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1251607-32-5
Product Name
4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine
IUPAC Name
5-[(4-cyclohexylpiperazin-1-yl)methyl]-3-(6-thiomorpholin-4-ylpyridin-3-yl)-1,2,4-oxadiazole
Molecular Formula
C22H32N6OS
Molecular Weight
428.6 g/mol
InChI
InChI=1S/C22H32N6OS/c1-2-4-19(5-3-1)27-10-8-26(9-11-27)17-21-24-22(25-29-21)18-6-7-20(23-16-18)28-12-14-30-15-13-28/h6-7,16,19H,1-5,8-15,17H2
InChI Key
VEMKEWKCIMCAII-UHFFFAOYSA-N
SMILES
C1CCC(CC1)N2CCN(CC2)CC3=NC(=NO3)C4=CN=C(C=C4)N5CCSCC5
Canonical SMILES
C1CCC(CC1)N2CCN(CC2)CC3=NC(=NO3)C4=CN=C(C=C4)N5CCSCC5
Description
The exact mass of the compound 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is 428.23583084 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
- Search Results: A search of scientific databases like PubMed and Google Scholar using the exact name of the compound yielded no significant results.
- Chemical Databases: Some commercial chemical databases provide information on the structure and properties of the compound but do not typically discuss research applications [1].
Future Research Potential
- Heterocyclic Rings: The molecule contains several heterocyclic rings, including a 1,2,4-oxadiazole, a pyridine, and a thiomorpholine. These ring structures are commonly found in bioactive molecules and can influence their interaction with biological targets [2].
- Functional Groups: The presence of a cyclohexylpiperazinyl group suggests potential for modulating biological processes. Compounds containing this group have been explored for their antidepressant and antipsychotic properties [3].
These features warrant further investigation to determine the potential biological activity of "4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine".
Please note
This information is based on the structure of the compound and does not constitute evidence of any specific biological activity.
XLogP3
3.1
Hydrogen Bond Acceptor Count
8
Exact Mass
428.23583084 g/mol
Monoisotopic Mass
428.23583084 g/mol
Heavy Atom Count
30
Dates
Modify: 2023-11-23
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